6,6-difluorohexan-1-ol
Overview
Description
6,6-Difluorohexan-1-ol (6,6-DFH) is a fluorinated alcohol which has been gaining attention in the scientific research community due to its unique properties. It is a colorless liquid with a boiling point of around 47°C and a melting point of -37°C. It is soluble in water and organic solvents, and is relatively non-toxic. 6,6-DFH has been studied for its potential use in a wide range of applications, including biochemistry, drug delivery, and medical research. In
Scientific Research Applications
6,6-difluorohexan-1-ol has been studied for its potential use in a variety of scientific research applications. It has been used as a solvent for organic reactions, as a reagent in organic synthesis, and as a reactant in the synthesis of other organic compounds. 6,6-difluorohexan-1-ol has also been studied for its potential use in drug delivery and medical research. It has been used to improve the solubility of drugs, to increase the bioavailability of drugs, and to enhance the delivery of drugs to target tissues.
Mechanism of Action
6,6-difluorohexan-1-ol has been shown to exhibit a number of unique properties which can be exploited for a variety of scientific applications. It has been shown to act as a proton acceptor, and it can also act as a hydrogen-bond donor. It has also been shown to be a weak acid, and to form complexes with metal ions. These properties can be used to improve the solubility, bioavailability, and delivery of drugs.
Biochemical and Physiological Effects
6,6-difluorohexan-1-ol has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and to inhibit the activity of enzymes involved in the synthesis of proteins. It has also been shown to have an effect on the absorption and distribution of drugs in the body, and to interact with other drugs in the body.
Advantages and Limitations for Lab Experiments
The use of 6,6-difluorohexan-1-ol in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively non-toxic, making it a safe reagent to use in experiments. It is also soluble in water and organic solvents, making it easy to work with. However, it has a low boiling point, so it can evaporate quickly and needs to be handled carefully. Additionally, it can interact with other drugs, so it should be used with caution.
Future Directions
The potential applications of 6,6-difluorohexan-1-ol are still being explored. One possible future direction is the development of novel drug delivery systems based on 6,6-difluorohexan-1-ol. Additionally, further research could be done to explore its potential use in biochemistry and medical research. Finally, further studies could be conducted to investigate the biochemical and physiological effects of 6,6-difluorohexan-1-ol, and to better understand its mechanism of action.
Synthesis Methods
6,6-difluorohexan-1-ol can be synthesized in a two-step reaction. The first step is the reaction of 2-fluoroethanol with hydrochloric acid to form 2-chloro-2-fluoroethanol. This reaction is carried out in the presence of a catalyst, such as sulfuric acid or p-toluenesulfonic acid. The second step is the reaction of 2-chloro-2-fluoroethanol with sodium hydroxide to form 6,6-difluorohexan-1-ol. The reaction is typically carried out in an aqueous solution at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,6-difluorohexan-1-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "1,6-hexanediol", "hydrogen fluoride", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "potassium carbonate", "tetrahydrofuran", "dichloromethane", "diethyl ether", "water" ], "Reaction": [ "Step 1: Conversion of 1,6-hexanediol to 6-bromo-1-hexanol using hydrogen bromide and sulfuric acid", "Step 2: Conversion of 6-bromo-1-hexanol to 6-bromo-1-hexene using potassium carbonate and tetrahydrofuran", "Step 3: Conversion of 6-bromo-1-hexene to 6,6-difluoro-1-hexene using hydrogen fluoride and diethyl ether", "Step 4: Conversion of 6,6-difluoro-1-hexene to 6,6-difluorohexan-1-ol using sodium hydroxide and water", "Step 5: Purification of the final product using sodium bicarbonate and magnesium sulfate" ] } | |
CAS RN |
1064191-56-5 |
Product Name |
6,6-difluorohexan-1-ol |
Molecular Formula |
C6H12F2O |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
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